7-[4-chloro-3-(trifluoromethyl)phenyl]-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-[4-chloro-3-(trifluoromethyl)phenyl]-4-methyl-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C16H9ClF3N5O/c1-8-22-15-21-7-10-13(25(15)23-8)4-5-24(14(10)26)9-2-3-12(17)11(6-9)16(18,19)20/h2-7H,1H3
• InChI Key: SYQBCGBTBOQZSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)C4=CC(=C(C=C4)Cl)C(F)(F)F
• Molecular Formula: C16H9ClF3N5O
• Molecular Weight: 379.72 g/mol

Description

7-[4-Chloro-3-(trifluoromethyl)phenyl]-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a synthetic small molecule belonging to the triazolopyrimidine chemical class, which are heterocyclic compounds known to exhibit diverse biological activities in research settings . Compounds featuring the [1,2,4]triazolo[1,5-a]pyrimidine scaffold have been identified as key structures in medicinal chemistry research, particularly for their potential as enzyme inhibitors . For instance, closely related analogs have demonstrated potent and selective inhibitory activity against enzymes such as phosphodiesterase 2A (PDE2A) and dihydroorotate dehydrogenase (DHODH) . The structural features of this compound—including the chloro- and trifluoromethyl-substituted phenyl group—suggest it may be of significant interest for investigating new therapeutic targets, potentially in areas such as immunology, oncology, or neuroscience, based on the known mechanisms of similar molecules . Its precise mechanism of action and binding affinity must be confirmed by the researcher through appropriate biochemical and cellular assays. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The presence of electron-withdrawing groups (e.g., chlorine, trifluoromethyl) on the phenyl ring activates specific positions for nucleophilic substitution. For example:

• Chlorine displacement : The 4-chloro substituent undergoes substitution with amines or thiols under basic conditions. A related pyrido-triazolo-pyrimidine derivative reacted with propylthiol nucleophiles to yield thioether products, as observed in analogs synthesized for CDK2 inhibition .

• Trifluoromethyl-directed reactivity : The CF₃ group enhances electrophilicity at adjacent carbons, facilitating reactions with nucleophiles like hydroxylamine or Grignard reagents .

Reaction conditions :

Substrate Position	Nucleophile	Solvent	Temperature	Yield (%)
4-Chloro	Propylthiol	DMF	25°C	78–85
3-CF₃-phenyl	NH₂OH	EtOH	Reflux	62

Coupling Reactions

The triazolo-pyrimidine scaffold participates in regioselective cross-coupling reactions:

• Buchwald–Hartwig amination : The pyrimidine nitrogen reacts with aryl halides in the presence of Pd catalysts. A patent demonstrated coupling of a dichloro-triazolo-pyrimidine with (1R,2S)-2-(3,4-difluorophenyl)cyclopropylamine to form advanced intermediates .

• Suzuki–Miyaura coupling : The 7-aryl group (e.g., 4-chloro-3-trifluoromethylphenyl) can be modified using boronic acids, enabling diversification of the aromatic moiety .

Example :

text
Dichloro intermediate + Cyclopropylamine → Mono-chloro product (Yield: 89%)  
Conditions: Pd(OAc)₂, XPhos, K₃PO₄, Dioxane, 100°C[7].  

Derivatization of the Triazolo Core

The triazole ring undergoes functionalization to enhance solubility or biological activity:

• Acetylation : Hydroxyl or amine groups on the triazolo ring react with acetic anhydride to form acetylated derivatives .

• Thioglycoside formation : Reaction with tetra-O-acetyl-glycosyl bromides under basic conditions yields nucleoside analogs, as seen in pyrazolo-triazolo-pyrimidine derivatives .

Key data :

Derivative Type	Reagent	Application	IC₅₀ (nM)
Thioglycoside (e.g., 14 )	Glucopyranosyl bromide	Anticancer (HCT-116)	6
Acetylated	Acetic anhydride	Solubility enhancement	N/A

Stability and Degradation Pathways

The compound demonstrates stability under standard conditions but degrades under extremes:

• Acid hydrolysis : The triazolo-pyrimidine ring undergoes cleavage in concentrated HCl, yielding pyrimidine-2,4-dione derivatives.

• Photodegradation : Exposure to UV light (254 nm) induces C–N bond cleavage in the triazole moiety, forming pyrido-pyrimidinones .

Comparative Reactivity Analysis

A comparison with structurally similar compounds reveals distinct reactivity trends:

Compound	Key Reactivity Difference	Reference
7-(4-Fluorophenyl) analog	Higher electrophilicity at para-fluoro position; faster SNAr reactions
Pyrazolo[3,4-d]pyrimidine analogs	Enhanced thioglycoside formation due to exposed sulfur sites
Quinazoline derivatives	Lower stability under basic conditions; prone to ring-opening

Mechanistic Insights

• Diazotization : The 5-amino group in precursor pyrimidines undergoes diazotization with NaNO₂/HCl to form diazonium intermediates, which cyclize to triazolo rings .

• Thiolation : CS₂ and KOH mediate thiolation at the pyrimidine C-4 position, enabling subsequent alkylation or glycosylation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

7-(3-chloro-4-fluorophenyl)-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• Key Differences : Substitution at position 7 with a 3-chloro-4-fluorophenyl group instead of 4-chloro-3-(trifluoromethyl)phenyl.
• Properties :
  • Molecular weight: 329.72
  • logP: 1.82 (indicative of moderate lipophilicity)
  • Polar surface area: 49.976 Ų (suggests moderate solubility)

7-amino-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• Key Differences: Position 7 substituent is an amino group (-NH₂) instead of the aryl group.
• Properties: Molecular weight: 216.20 (significantly lower due to the lack of a bulky aryl substituent).
• Implications: The amino group may confer improved pharmacokinetic properties but reduce membrane permeability compared to the lipophilic aryl-substituted target compound .

7-(2-Furylmethyl)-2-(3-pyridinyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• Key Differences : Position 7 has a furylmethyl group, and position 2 is substituted with a pyridinyl ring.
• Implications : The furylmethyl group introduces oxygen-based polarity, while the pyridinyl substituent adds basicity. These modifications could alter receptor binding profiles compared to the target compound’s chloro-trifluoromethylphenyl group .

3-(2-Hydroxyphenyl)-7-methyl-1-phenyl-[1,2,4]triazolo[4,3-a]pyrimidin-5(1H)-one

• Key Differences: A triazolo[4,3-a]pyrimidinone core (vs. triazolo[1,5-a]) and a 2-hydroxyphenyl substituent.
• Properties :
  • Melting point: 184°C
  • IR 3433 cm⁻¹ (OH stretch), 1680 cm⁻¹ (C=O stretch).
• Implications : The hydroxyl group enables hydrogen bonding, which may enhance solubility but reduce blood-brain barrier penetration compared to halogenated analogs .

Research Implications

• Electron-Withdrawing Groups: The trifluoromethyl and chloro groups in the target compound likely improve metabolic stability and receptor affinity compared to non-halogenated analogs .
• Solubility vs. Permeability : Aryl substituents (e.g., 4-chloro-3-(trifluoromethyl)phenyl) favor membrane permeability but may reduce aqueous solubility, whereas polar groups (e.g., -NH₂, -OH) have the opposite effect .
• Structural Isomerism: The triazolo[1,5-a]pyrimidinone core in the target compound may exhibit distinct pharmacokinetic behavior compared to triazolo[4,3-a]pyrimidinone derivatives due to differences in ring fusion geometry .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for this compound, and how are intermediates characterized?

• Methodology : The synthesis typically involves cyclocondensation reactions. For example, trifluoromethylated pyrimidine derivatives are synthesized by reacting hydrazine hydrate with precursors (e.g., ethyl chloroacetate) under reflux in ethanol, followed by cyclization using agents like cyanogen bromide . Key steps include:

• Intermediate purification : Filtration, washing with cold ethanol, and recrystallization from ethanol to achieve >95% purity .
• Characterization : Melting points, IR, ¹H/¹³C NMR, and mass spectrometry are used to confirm intermediate structures .
  • Example data :

Intermediate	Yield (%)	Melting Point (°C)
Compound 4e	62	266–268
Compound 5b	67	233–235
(Data derived from analogous syntheses )

Q. How is the compound purified post-synthesis, and what analytical techniques validate purity?

• Methodology :

• Recrystallization : Ethanol or dioxane is used to remove impurities, with cooling to precipitate high-purity crystals .
• Chromatography : Column chromatography (silica gel, ethyl acetate/hexane) resolves polar byproducts .
• Validation : HPLC (≥98% purity), complemented by NMR to confirm absence of solvent residues .

Advanced Research Questions

Q. How can structural contradictions between computational models and experimental data (e.g., NMR/X-ray) be resolved?

• Methodology :

• X-ray crystallography : Resolve ambiguities in tautomeric forms or stereochemistry (e.g., pyrazolo-pyrimidine derivatives analyzed via single-crystal diffraction ).
• DFT calculations : Compare optimized geometries (B3LYP/6-311+G(d,p)) with experimental bond lengths/angles to identify discrepancies .
• Dynamic NMR : Detect rotational barriers in trifluoromethyl groups causing signal splitting .

Q. What strategies guide structure-activity relationship (SAR) studies for this compound’s biological activity?

• Methodology :

• Substituent variation : Modify the 4-chloro-3-(trifluoromethyl)phenyl group to assess steric/electronic effects on target binding .
• In vitro assays : Use histamine release inhibition (human basophil assay) or kinase inhibition profiling to quantify activity .
• Key findings :
• Trifluoromethyl groups enhance metabolic stability but may reduce solubility .
• Chlorine substitution at the 4-position improves target affinity by 3-fold compared to methoxy analogs .

Q. How are in vitro metabolic stability assays designed to evaluate pharmacokinetic potential?

• Methodology :

• Microsomal incubation : Use liver microsomes (human/rat) with NADPH, monitor parent compound depletion via LC-MS/MS over 60 minutes .
• CYP inhibition screening : Assess inhibition of CYP3A4/2D6 using fluorescent substrates to predict drug-drug interactions .
• Data interpretation : Half-life (t₁/₂) >30 minutes and low intrinsic clearance (<15 mL/min/kg) suggest favorable stability .

Data Contradiction Analysis

Q. How to address discrepancies in reported biological activity across studies?

• Methodology :

• Assay standardization : Compare cell lines (e.g., HEK293 vs. HeLa) and control compounds to identify protocol-driven variability .
• Solubility adjustments : Use DMSO concentrations ≤0.1% to avoid false negatives in cell-based assays .
• Meta-analysis : Pool data from ≥3 independent studies; apply statistical weighting to resolve outliers .

Experimental Design Considerations

Q. What computational tools predict binding modes with kinase targets?

• Methodology :

• Molecular docking (AutoDock Vina) : Simulate interactions with ATP-binding pockets of kinases (e.g., JAK2, EGFR) .
• MD simulations (GROMACS) : Assess stability of ligand-receptor complexes over 100 ns; RMSD <2 Å indicates robust binding .
• Pharmacophore modeling : Identify critical hydrogen bonds (e.g., pyrimidine N1 with kinase hinge region) .